Cas no 1261877-39-7 (Methyl 4-(2,4,5-trichlorophenyl)picolinate)

• Product Name: Methyl 4-(2,4,5-trichlorophenyl)picolinate
• CAS No: 1261877-39-7
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4969793
• Update Time: 2025-05-20

Methyl 4-(2,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)12-4-7(2-3-17-12)8-5-10(15)11(16)6-9(8)14/h2-6H,1H3
• InChI Key： TYXXCGHMCVKEKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CN=C(C(=O)OC)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(2,4,5-trichlorophenyl)picolinate

Methyl 4-(2,4,5-trichlorophenyl)picolinate (CAS No. 1261877-39-7): A Comprehensive Overview

Methyl 4-(2,4,5-trichlorophenyl)picolinate, identified by its Chemical Abstracts Service number CAS No. 1261877-39-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of picolinic acid derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 4-(2,4,5-trichlorophenyl)picolinate consists of a picolinic acid backbone substituted with a methyl ester group at the carboxyl position and a 2,4,5-trichlorophenyl ring at the pyridine nitrogen. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple chlorine atoms in the phenyl ring enhances its reactivity and functionality, making it a versatile building block for more complex molecules.

In recent years, Methyl 4-(2,4,5-trichlorophenyl)picolinate has been explored for its potential pharmacological effects. Studies have indicated that this compound may exhibit properties relevant to neuroprotective and anti-inflammatory mechanisms. The interaction between the trichlorophenyl moiety and biological targets suggests that it could modulate pathways involved in neurological disorders and chronic inflammatory conditions. This has prompted further investigation into its mechanism of action and therapeutic potential.

One of the most compelling aspects of Methyl 4-(2,4,5-trichlorophenyl)picolinate is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced biological activity. For instance, modifications to the substituents on the picolinic acid ring have led to derivatives with improved binding affinity to specific receptors. This underscores the importance of this compound as a key intermediate in medicinal chemistry.

The synthesis of Methyl 4-(2,4,5-trichlorophenyl)picolinate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the chlorination of a suitable phenyl derivative followed by condensation with picolinic acid or its derivatives. The introduction of the methyl ester group is achieved through esterification techniques. These synthetic routes demonstrate the compound's feasibility as a starting material for further chemical transformations.

From a biochemical perspective, Methyl 4-(2,4,5-trichlorophenyl)picolinate has been studied for its interactions with enzymes and receptors. Preliminary findings suggest that it may interact with cytochrome P450 enzymes, which are crucial in drug metabolism. Understanding these interactions is essential for predicting its pharmacokinetic behavior and potential side effects. Additionally, its binding affinity to other biological targets has been explored as a basis for developing new therapeutic agents.

The pharmaceutical industry has shown interest in Methyl 4-(2,4,5-trichlorophenyl)picolinate due to its potential as an active pharmaceutical ingredient (API). Its structural complexity allows for fine-tuning of biological activity through structural modifications. This flexibility makes it an attractive candidate for drug discovery programs aimed at addressing unmet medical needs. Furthermore, its synthetic accessibility ensures a reliable supply chain for researchers and manufacturers alike.

Recent advancements in computational chemistry have also contributed to the study of Methyl 4-(2,4,5-trichlorophenyl)picolinate. Molecular modeling techniques have been employed to predict its binding modes with biological targets and to rationalize experimental observations. These computational studies provide valuable insights into optimizing its pharmacological properties and have accelerated the development of novel derivatives.

The environmental impact of Methyl 4-(2,4,5-trichlorophenyl)picolinate is another area of consideration. While it is not classified as an environmental hazard under current regulations, sustainable practices in synthesis and disposal are essential to minimize ecological impact. Efforts are ongoing to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or purity.

In conclusion, Methyl 4-(2,4,5-trichlorophenyl)picolinate (CAS No. 1261877-39-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery programs targeting neurological disorders and inflammatory conditions. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in advancing therapeutic strategies.